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RUSKI-201 dihydrochloride shipping
temperature

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ruski-201
Cat. No.: S542076

Handling & Storage Specifications

Aspect Specification Source | Context

Product Name RUSKI-201 dihydrochloride [1] [2]

CAS Number 2320262-09-5 [1] [2]

Molecular Formula C20H29CI2N30S [1]1[2]

Molecular Weight 430.43 g/mol [1][2]

Recommended Shipping Room temperature [3] (for non-salt form, inferred)
Storage (Powder) -20°C; 2 years stable [2]

| Storage (Solution) | -80°C in DMSO; 6 months stable 4°C in DMSO; 2 weeks stable | [2] |
Experimental Protocols

Stock Solution Preparation and Storage
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This protocol ensures the chemical integrity of RUSKI-201 dihydrochloride for cellular assays.

e Step 1: Equilibration. Remove the product vial from the recommended storage condition (-20°C for
powder) and allow it to equilibrate to room temperature for at least one hour before opening. This
prevents condensation of moisture from the air into the vial [2].

e Step 2: Weighing and Dissolution. Weigh the required amount of the powder. To prepare a
concentrated stock solution, dissolve the compound in anhydrous DMSO. A typical concentration is
100 mg/mL (approx. 232 mM), which may require brief ultrasonic treatment to aid dissolution [2] [3].

e Step 3: Aliquoting and Storage. Immediately aliquot the stock solution into tight-sealing vials to
avoid repeated freeze-thaw cycles. For long-term stability, store the aliquots at -80°C, where they are
generally usable for up to 6 months. For short-term use, storage at -20°C is acceptable, with
solutions typically usable for up to one month [2].

Cellular Assay Protocol: Inhibition of Hh Palmitoylation

This method is used to determine the IC50 value of RUSKI-201 dihydrochloride against Hedgehog
acyltransferase (Hhat) in cells [2] [3].

e Cell Line: HEK293 cells [3].
e Experimental Procedure:
o Transfection: Express 3C-FLAG/His8-tagged human HHAT in HEK293 cells.
o Treatment: Treat the cells with varying concentrations of RUSKI-201 dihydrochloride.
o Assessment: Measure the inhibition of Hhat activity by assessing the reduction in enzyme-
mediated sonic hedgehog (Shh) palmitoylation using a click-ELISA method [3].
e Expected Outcome: RUSKI-201 dihydrochloride is a potent and specific Hhat inhibitor, with a

reported IC50 of 0.20 uM in this assay system [2] [3].

In Vivo Administration Preparation

For animal studies, a stable working solution can be prepared from the DMSO stock solution.

¢ Protocol 1 (for short-term studies):
o Prepare a clear stock solution in DMSO (e.g., 25 mg/mL) [3].
o Mix this stock solution with a biocompatible solvent like Corn Oil. A typical ratio is 10% DMSO
stock + 90% Corn Oil [3].
o This protocol can yield a clear solution of 2.5 mg/mL. The manufacturer advises careful
consideration if the continuous dosing period exceeds half a month [3].
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Safety and Regulatory Information

RUSKI-201 dihydrochloride is for research use only and not for diagnostic or therapeutic use [3].

e Hazards Identification: Classified as Harmful if swallowed (H302) and Very toxic to aquatic life
with long-lasting effects (H410) [1].

¢ Personal Protection: When handling, use safety goggles, protective gloves, and impervious
clothing. Avoid dust formation and use only in areas with appropriate exhaust ventilation [1].

e First Aid: If swallowed, do NOT induce vomiting. Rinse the mouth and call a physician or poison
center immediately [1].

¢ Spill Management: Collect spillage with absorbent material to prevent release into the environment.
Decontaminate surfaces with alcohol [1].

e Disposal: Dispose of contents and contaminated material in accordance with all applicable local,
state, and federal regulations at an approved waste disposal plant [1].

Experimental Workflow

The following diagram illustrates the complete experimental workflow for using RUSKI-201

dihydrochloride, from receipt to application.
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Conclusion

Successful experimentation with RUSKI-201 dihydrochloride is dependent on strict adherence to its specific
storage and handling protocols. The compound must be stored at -20°C in its powder form and at -80°C once
dissolved in DMSO to ensure stability. Furthermore, researchers must diligently follow the outlined safety

precautions due to its harmful nature and high toxicity to aquatic environments.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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